molecular formula C10H10N2OS B8802904 6,7,8,9-Tetrahydrobenzo[4,5]thieno[2,3-d]pyridazin-4(3H)-one

6,7,8,9-Tetrahydrobenzo[4,5]thieno[2,3-d]pyridazin-4(3H)-one

Cat. No.: B8802904
M. Wt: 206.27 g/mol
InChI Key: CWDZJTWBOBOFCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7,8,9-Tetrahydrobenzo[4,5]thieno[2,3-d]pyridazin-4(3H)-one is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2OS

Molecular Weight

206.27 g/mol

IUPAC Name

6,7,8,9-tetrahydro-3H-[1]benzothiolo[2,3-d]pyridazin-4-one

InChI

InChI=1S/C10H10N2OS/c13-10-9-7(5-11-12-10)6-3-1-2-4-8(6)14-9/h5H,1-4H2,(H,12,13)

InChI Key

CWDZJTWBOBOFCD-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(C1)C3=C(S2)C(=O)NN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-thia-4,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3-trien-6-one was prepared following the procedures of U.S. Pat. No. 8,716,274, Example 191d and converted to (4-fluoro-2-{6-oxo-8-thia-4,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3-triene-5-yl}-6-(bromo)phenyl)carbinol 108a. To a mixture of 108a (4.1 g, 10 mmol) and Et3N (1.95 mL, 14 mmol) in THF (50 mL) was added AcCl (0.85 mL, 12 mmol). The mixture was stirred at rt for 1 h, diluted with water and extracted with EA. The combined organic layers were dried over Na2SO4, filtered and concentrated to give compound 108b (4.0 g) as yellow solid. MS-ESI: [M+H]+ 451.0
Name
(4-fluoro-2-{6-oxo-8-thia-4,5-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3-triene-5-yl}-6-(bromo)phenyl)carbinol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
108a
Quantity
4.1 g
Type
reactant
Reaction Step Two
Name
Quantity
1.95 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.85 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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